Cas no 23244-34-0 (Isoxazole, 5-ethoxy-3-phenyl-)

• Product Name: Isoxazole, 5-ethoxy-3-phenyl-
• CAS No: 23244-34-0
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 1413271
• PubChem ID: 570598
• Update Time: 2025-04-20

Isoxazole, 5-ethoxy-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-ethoxy-3-phenyl-
• 5-ethoxy-3-phenyl-1,2-oxazole
• CHEMBL3276981
• DTXSID70341139
• 23244-34-0
• 5-Ethoxy-3-phenyl-isoxazole
• 5-Ethoxy-3-phenylisoxazole

• Inchi： 1S/C11H11NO2/c1-2-13-11-8-10(12-14-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： RVSCJHGFZGYFJZ-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC(C2C=CC=CC=2)=NO1

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 35.26